3-(2,5-dimethylphenylsulfonyl)-N-isopentylthieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: 10-(2,5-dimethylphenyl)sulfonyl-N-(3-methylbutyl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C20H23N5O2S2/c1-12(2)7-9-21-18-17-15(8-10-28-17)25-19(22-18)20(23-24-25)29(26,27)16-11-13(3)5-6-14(16)4/h5-6,8,10-12H,7,9H2,1-4H3,(H,21,22)
• InChI Key: ZHCQNRCNFJUPCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NCCC(C)C
• Molecular Formula: C20H23N5O2S2
• Molecular Weight: 429.6 g/mol

Description

3-(2,5-dimethylphenylsulfonyl)-N-isopentylthieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C20H23N5O2S2 and its molecular weight is 429.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A number of studies have focused on the synthesis of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines due to their potential as potent and selective antagonists for certain receptors, such as the serotonin 5-HT6 receptor. These compounds exhibit significant binding affinity and ability to inhibit functional cellular responses, highlighting their potential in therapeutic applications (Ivachtchenko et al., 2010).

Molecular Structure and Reactions

The molecular structure and reaction mechanisms of related compounds, such as N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, have been explored to understand their chemical behavior and potential applications. Studies include cyclization processes and crystal structure analysis, providing insights into the molecular configurations and interactions that govern their biological activities (Repich et al., 2017).

Antimicrobial and Antitumor Activities

Research has also been conducted on the synthesis of new fused pyrimidine derivatives, including compounds with phenylsulfonyl moieties, to evaluate their potential as potent Aurora-A kinase inhibitors. These studies include assessments of cytotoxic activity against specific cancer cell lines, revealing some compounds with activities comparable to established drugs (Shaaban et al., 2011).

Synthetic Routes and Chemical Reactions

Other studies focus on the synthetic routes and chemical reactions involving similar compounds, exploring their potential for creating diverse heterocyclic structures. This includes the development of efficient synthesis methodologies for constructing complex ring systems that could have various scientific and therapeutic applications (Salem et al., 2015).